Cas no 1023937-37-2 (4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL)

• Product Name: 4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL
• CAS No: 1023937-37-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11849472
• CID: 5166191
• Update Time: 2026-03-04

4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL
• 2H-Pyran-4-ol, tetrahydro-4-(4-methoxyphenyl)-

• MDL： MFCD11849472
• Inchi： 1S/C12H16O3/c1-14-11-4-2-10(3-5-11)12(13)6-8-15-9-7-12/h2-5,13H,6-9H2,1H3
• InChI Key： JKHDDDBYPDIMGQ-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(OC)C=C2)(O)C1

Additional information on 4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL

Professional Introduction to 4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL (CAS No. 1023937-37-2)

4-(4-METHOXYPHENYL)-TETRAHYDRO-2H-PYRAN-4-OL, identified by its Chemical Abstracts Service (CAS) number 1023937-37-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This tetrahydropyran derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of a methoxyphenyl substituent at the fourth position of the tetrahydropyran ring introduces a hydrophobic aromatic moiety, which can modulate the compound's solubility, bioavailability, and interaction with biological targets.

The tetrahydropyran core is a versatile scaffold that has been extensively explored in drug design due to its ability to mimic the puckered conformation of natural products such as sugars and nucleosides. This structural motif is particularly valuable in the design of carbohydrate mimetics, which are crucial in targeting enzymes involved in glycosylation processes. The 4-(4-methoxypyphenyl) group further enhances the compound's pharmacophoric potential by introducing a hydroxylated aromatic ring, which can engage in hydrogen bonding interactions with biological receptors. Such interactions are pivotal in achieving high affinity and selectivity in drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-(4-methoxypyphenyl)-tetrahydropyran-4-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes such as glycosidases and kinases, which are implicated in numerous pathological conditions. The hydroxyl group at the 4-position of the tetrahydropyran ring is particularly noteworthy, as it serves as a key pharmacophore for modulating enzyme-substrate interactions. This feature has prompted investigations into its potential as an inhibitor of bacterial glycosyltransferases, which play a critical role in bacterial cell wall biosynthesis.

The synthesis of 4-(4-methoxypyphenyl)-tetrahydropyran-4-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the reduction of a pyranone derivative using lithium aluminum hydride (LiAlH₄), followed by functional group manipulation to introduce the methoxyphenyl moiety. The use of palladium-catalyzed cross-coupling reactions has also been explored to construct the tetrahydropyran core, leveraging advances in transition metal catalysis to achieve high yields and selectivity.

In terms of biological activity, preliminary studies have demonstrated that derivatives of tetrahydropyran-4-ol exhibit promising properties as anti-inflammatory agents. The methoxyphenyl group is known to possess anti-inflammatory and analgesic effects, which may be synergistically enhanced by the tetrahydropyran scaffold. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacokinetic profile.

The role of computational modeling in drug discovery has been instrumental in guiding synthetic efforts toward more potent derivatives of 4-(4-methoxypyphenyl)-tetrahydropyran-4-ol. Molecular dynamics simulations have revealed insights into how this compound interacts with biological targets at an atomic level, providing a rational basis for structure-activity relationship studies. These simulations have identified key residues on the target protein that are critical for binding affinity, guiding medicinal chemists in designing next-generation analogs with improved efficacy.

Emerging research also explores the potential of tetrahydropyran derivatives as scaffolds for developing antiviral agents. The unique conformational flexibility of the tetrahydropyran ring allows it to mimic viral protease active sites, making it an attractive candidate for inhibiting viral replication cycles. The incorporation of additional functional groups into the methoxyphenyl-tetrahydropyran core has led to compounds with enhanced antiviral activity against RNA viruses such as influenza and coronaviruses.

The environmental impact and sustainability considerations are also gaining traction in the synthesis of 4-(4-methoxypyphenyl)-tetrahydropyran-4-ol and its derivatives. Green chemistry principles are being applied to develop more eco-friendly synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents. For instance, biocatalytic methods using engineered enzymes have shown promise in constructing complex molecular architectures under mild reaction conditions.

The future prospects for tetrahydropyran-based therapeutics appear promising, with ongoing investigations into their applications beyond traditional pharmaceuticals. Research into their use as chiral auxiliaries in asymmetric synthesis highlights their versatility beyond drug development. Additionally, their potential as materials for organic electronics has not been overlooked, given their ability to form stable π-conjugated systems suitable for optoelectronic applications.

In conclusion,4-(4-methoxypyphenyl)-tetrahydropyran-4-ol (CAS No. 1023937-37-2) represents a fascinating compound with diverse applications across pharmaceutical chemistry and materials science. Its unique structural features have positioned it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to make significant contributions to both academic research and industrial applications.